![molecular formula C15H16N6OS B2759357 N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(thiophen-3-yl)acetamide CAS No. 2034494-20-5](/img/structure/B2759357.png)
N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(thiophen-3-yl)acetamide
Description
N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C15H16N6OS and its molecular weight is 328.39. The purity is usually 95%.
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Scientific Research Applications
Pharmacology: Potential Therapeutic Agent Synthesis
The structural complexity of this compound indicates potential pharmacological applications. Its core structure, which includes a triazolopyridazine moiety, is often associated with compounds having biological activity . This suggests that it could be used as a scaffold for developing new therapeutic agents, particularly in the realm of neurology and oncology, where similar heterocyclic compounds have been explored for drug development.
Organic Chemistry: Synthesis of Heterocyclic Compounds
In organic chemistry, the compound’s heterocyclic rings can be utilized in the synthesis of novel heterocyclic compounds. These structures are crucial in the design of drugs and materials due to their stability and reactivity . The thiophene ring, in particular, is a common feature in molecules with conductive properties, which could be leveraged in creating new organic semiconductors.
Material Science: Development of Organic Semiconductors
The thiophene component of the compound suggests applications in material science, especially in the development of organic semiconductors. Thiophene derivatives are known for their electronic properties and are used in the construction of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Agricultural Chemistry: Fungicidal Properties
Compounds with triazole and pyridazine components have been investigated for their fungicidal properties. This compound could serve as a lead structure for the development of new fungicides, helping to protect crops from fungal pathogens .
Energetic Materials: Design of Thermostable Compounds
The fused-triazole backbone within the compound’s structure is indicative of potential use in the design of thermostable materials. Such materials are valuable in various industries, including aerospace and defense, for their ability to withstand extreme temperatures .
Catalysis: Synthesis of Energetic Salts
The compound’s structure, featuring nitrogen-rich heterocycles, is conducive to the synthesis of energetic salts. These salts are used in catalysis and have applications in the synthesis of polymers and other complex organic molecules .
properties
IUPAC Name |
2-thiophen-3-yl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6OS/c22-15(7-11-4-6-23-9-11)17-12-3-5-20(8-12)14-2-1-13-18-16-10-21(13)19-14/h1-2,4,6,9-10,12H,3,5,7-8H2,(H,17,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFRKQBHCEBTTBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)CC2=CSC=C2)C3=NN4C=NN=C4C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N6OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(thiophen-3-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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